Cas no 951884-43-8 (2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone)

• Product Name: 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone
• CAS No: 951884-43-8
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 4721976
• Update Time: 2025-11-07

2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3',5'-DIMETHYL-4'-METHOXYBENZOPHENONE
• (2-Bromophenyl)(4-methoxy-3,5-dimethylphenyl)methanone
• IMED1566398840
• 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone

• Inchi： 1S/C16H15BrO2/c1-10-8-12(9-11(2)16(10)19-3)15(18)13-6-4-5-7-14(13)17/h4-9H,1-3H3
• InChI Key： NDZWXFRNWVFEOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone

Exploring the Properties and Applications of 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone (CAS No. 951884-43-8)

2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone (CAS No. 951884-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated benzophenone derivative is characterized by its unique molecular structure, which includes a bromine substituent and methoxy group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone synthesis" or "CAS 951884-43-8 applications," highlighting its relevance in modern chemical development.

The compound's molecular formula is C₁₆H₁₅BrO₂, with a molecular weight of 319.19 g/mol. Its structural features, including the bromine atom and methoxy group, contribute to its reactivity and utility in cross-coupling reactions, a topic frequently explored in "organic synthesis trends 2023" searches. The presence of these functional groups allows for versatile modifications, making it a sought-after building block in drug discovery and advanced material design.

One of the primary applications of 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone is its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its use in developing pharmaceutical intermediates, particularly in the creation of compounds with potential therapeutic effects. This aligns with the growing interest in "drug discovery building blocks" and "high-value chemical intermediates," as seen in search engine analytics.

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Recent advancements in synthetic methodology have opened new possibilities for modifying 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone. The rise of "green chemistry approaches" and "catalytic bromination techniques" in search trends indicates growing interest in more sustainable production methods for such intermediates. Researchers are exploring catalytic systems that could improve the efficiency of introducing the bromine substituent while reducing waste generation.

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In conclusion, 2-Bromo-3',5'-dimethyl-4'-methoxybenzophenone represents an important class of chemical intermediates with wide-ranging applications in pharmaceutical development and material science. Its unique combination of substituents offers synthetic flexibility that aligns with current research trends toward "functionalized aromatic compounds" and "tailored molecular building blocks." As chemical research continues to advance, compounds like CAS 951884-43-8 will remain valuable tools in the chemist's repertoire.